Cas no 67139-25-7 (5,6,7,8-tetrahydro-1H-Imidazo[1,2-a][1,3]diazepine)

5,6,7,8-Tetrahydro-1H-Imidazo[1,2-a][1,3]diazepine is a heterocyclic compound featuring a fused imidazole and diazepine ring system. Its unique bicyclic structure makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of pharmacologically active molecules. The saturated ring system enhances stability while maintaining reactivity for further functionalization. This scaffold is of interest in the development of ligands for central nervous system (CNS) targets due to its structural similarity to bioactive diazepine derivatives. Its synthetic versatility allows for modifications at multiple positions, enabling the exploration of structure-activity relationships in drug discovery. The compound is typically handled under controlled conditions due to its potential sensitivity.

5,6,7,8-tetrahydro-1H-Imidazo[1,2-a][1,3]diazepine structure

67139-25-7 structure

Product Name:5,6,7,8-tetrahydro-1H-Imidazo[1,2-a][1,3]diazepine

CAS No:67139-25-7

MF:C₇H₁₁N₃

MW:137.182340860367

CID:1115743

PubChem ID:136209094

Update Time:2025-10-16

5,6,7,8-tetrahydro-1H-Imidazo[1,2-a][1,3]diazepine Chemical and Physical Properties

Names and Identifiers

- 5,6,7,8-tetrahydro-1H-Imidazo[1,2-a][1,3]diazepine
- CS-0249174
- KS-7361
- 67139-25-7
- 6,7,8,9-tetrahydro-5h-imidazo[1,2-a][1,3]diazepine
- DTXSID401228403
- EN300-4268342
- Z1203748961
- SCHEMBL4070197
- 5H,6H,7H,8H,9H-Imidazo[1,2-a][1,3]diazepine
- AKOS006355313
- MDL： MFCD19221574
- Inchi： 1S/C7H11N3/c1-2-5-10-6-4-9-7(10)8-3-1/h4,6H,1-3,5H2,(H,8,9)
- InChI Key： RLFGJOGAZDXJFO-UHFFFAOYSA-N
- SMILES： N12C=CN=C1NCCCC2

Computed Properties

Exact Mass: 137.095297364g/mol
Monoisotopic Mass: 137.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 29.8Å²

5,6,7,8-tetrahydro-1H-Imidazo[1,2-a][1,3]diazepine Pricemore >>

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Fluorochem	091281-1g	5H,6H,7H,8H,9H-Imidazo[1,2-a][1,3]diazepine	67139-25-7		1g	￡416.00	2022-03-01
Chemenu	CM523763-1g	6,7,8,9-Tetrahydro-5H-imidazo[1,2-a][1,3]diazepine	67139-25-7	97%	1g	$558	2022-06-10
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Enamine	EN300-4268342-1.0g	5H,6H,7H,8H,9H-imidazo[1,2-a][1,3]diazepine	67139-25-7	95%	1.0g	$971.0	2023-07-06
Enamine	EN300-4268342-2.5g	5H,6H,7H,8H,9H-imidazo[1,2-a][1,3]diazepine	67139-25-7	95%	2.5g	$1903.0	2023-07-06
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